
An In-depth Technical Guide on tert-butyl
methyl(2-(methylamino)ethyl)carbamate

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
Tert-butyl methyl(2-

(methylamino)ethyl)carbamate

Cat. No.: B179948 Get Quote

This guide provides essential technical data for researchers, scientists, and professionals in

drug development on the chemical compound tert-butyl methyl(2-
(methylamino)ethyl)carbamate.

Core Molecular Data
The fundamental molecular properties of tert-butyl methyl(2-(methylamino)ethyl)carbamate
are summarized below. This data is critical for experimental design, analysis, and chemical

synthesis.

Property Value

Molecular Formula C₉H₂₀N₂O₂[1][2][3]

Molecular Weight 188.27 g/mol [2][3]

IUPAC Name
tert-butyl N-methyl-N-[2-

(methylamino)ethyl]carbamate[3]

CAS Number 112257-19-9[1][2][3]
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Detailed experimental protocols for the synthesis of tert-butyl methyl(2-
(methylamino)ethyl)carbamate can be found in various chemical literature and databases. A

general synthetic approach involves the reaction of N,N'-dimethylethylenediamine with di-tert-

butyl dicarbonate in a suitable solvent such as dichloromethane. The reaction is typically

initiated at a reduced temperature and then allowed to proceed at room temperature.

Purification of the final product is commonly achieved through silica gel column

chromatography.

Molecular Structure and Connectivity
The following diagram illustrates the logical relationship and connectivity of the primary

functional groups within the tert-butyl methyl(2-(methylamino)ethyl)carbamate molecule.
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Caption: Molecular component diagram for tert-butyl methyl(2-
(methylamino)ethyl)carbamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b179948#tert-butyl-methyl-2-methylamino-ethyl-
carbamate-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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